Cas no 1081-34-1 (2,2':5',2''-Terthiophene)

2,2':5',2''-Terthiophene is a conjugated oligomer consisting of three thiophene rings linked at the 2,5-positions. This compound exhibits notable electronic properties, making it valuable in organic semiconductor applications, including organic field-effect transistors (OFETs) and photovoltaic devices. Its extended π-conjugation system enhances charge carrier mobility, while its structural rigidity contributes to thermal and oxidative stability. The material is also utilized in electrochromic devices and sensors due to its redox-active behavior. High purity grades are available for research and industrial use, ensuring consistent performance in thin-film deposition and molecular electronics. Its compatibility with various synthesis and processing methods further underscores its versatility in advanced materials science.

2,2':5',2''-Terthiophene structure

Product Name:2,2':5',2''-Terthiophene

CAS No:1081-34-1

MF:C₁₂H₈S₃

MW:248.386919021606

MDL:MFCD00012167

CID:40707

PubChem ID:87576977

Update Time:2025-05-27

2,2':5',2''-Terthiophene Chemical and Physical Properties

Names and Identifiers

- 2,2':5',2''-Terthiophene
- ALPHA-TERTHIENYL
- 2,5-BIS(2-THIENYL)THIOPHENE
- 2,5-DI(2-THIENYL)THIOPHENE
- 2,2':5',2-TERTHIENYL
- 2,2',5',2'-TERTHIOPHENE
- TERTHIOPHENE
- alpha-terthiophene
- α-Terthiophene
- 2,2':5',2''-Terthiophene (purified by sublimation)
- 2,2',5',2''-Terthiophene
- 2,2:5,2-Terthiophene
- 2,2\':5\',2\'\'-Terthiophene
- 2,2′:5′,2′′-Terthiophene
- 2,5-dithiophen-2-ylthiophene
- α-Terthienyl
- 2,5-Di(2-thienyl)thiophene (purified by sublimation)
- α-Terthienyl (purified by sublimation)
- α-Terthiophene (purified by sublimation)
- 2,2',5',2''-Terthienyl
- 2,2'-5',2''-Terthiophene
- C12H8S3
- 0P77RAU2RR
- 2,2':5',2''-Terthienyl
- KXSFECAJUBPPFE-UHFFFAOYSA-N
- 2,5-bis(thiophen-2-yl)thiophene
- 5-(thiophen-2-yl)-2,2'-bithiophene
- a-terthienyl
- terthienyl
- 2,2,5,2''-terthiophene
- 2,2';5',2''Terthiophene
- .a.-Terthienyl
- I+/--Terthienyl
- .alpha.-Terthienyl
- .alpha.-Terthiophene
- Maybrid
- α-Terthiophene
- Trithiophene
- TERTHIENYL, ALPHA-
- GEO-02224
- UNII-0P77RAU2RR
- CAS-1081-34-1
- 2,2':5',2'-Terthiophene
- AKOS005257658
- DTXCID0021206
- AM84334
- alpha-Terthienyl, 2,5-Di(2-thienyl)thiophene
- MFCD00012167
- 99611-76-4
- 2,2'-Bithiophene, 5-(2-thienyl)-
- 1081-34-1
- Q3491255
- 2,2 inverted exclamation mark :5 inverted exclamation mark ,2 inverted exclamation mark inverted exclamation mark -Terthiophene
- MEGxp0_001543
- C08460
- SCHEMBL7035123
- 2,2' :5'-2''-Terthiophene
- DTXSID2041206
- FT-0609135
- NCGC00254556-01
- DS-1915
- Tox21_300648
- NS00073939
- SB66306
- 2,5-dithiophen-2-ylthiophen
- CCG-45845
- AC-4934
- SCHEMBL147274
- 2,2':5',2''-Terthiophene, (=alpha-Terthienyl)
- 2,2':5'2''-Terthiophene
- CHEBI:10335
- CS-W019822
- SY021551
- T1196
- SCHEMBL7035120
- BIDD:GT0270
- SR-01000635590-1
- NCGC00248126-01
- CHEMBL90017
- HY-N2048
- Maybridge1_007704
- 2,2':5',2''-Terthiophene, 99%
- alpha-Terthienyl (2,2',5',2''-Terthiophene)
- HMS563G04
- W-200083
- S4982
- .ALPHA.-TERTHIENYL [MI]
- InChI=1/C12H8S3/c1-3-9(13-7-1)11-5-6-12(15-11)10-4-2-8-14-10/h1-8
- BRD-K90438232-001-01-6
- 2,2 inverted exclamation marka:5 inverted exclamation marka,2 inverted exclamation marka inverted exclamation marka-Terthiophene
- 2,2\\':5\\',2\\'\\'-terthiophene
- MDL： MFCD00012167
- Inchi： 1S/C12H8S3/c1-3-9(13-7-1)11-5-6-12(15-11)10-4-2-8-14-10/h1-8H
- InChI Key： KXSFECAJUBPPFE-UHFFFAOYSA-N
- SMILES： S1C(=CC=C1C1=CC=CS1)C1=CC=CS1
- BRN： 178604

Computed Properties

Exact Mass: 247.97900
Monoisotopic Mass: 247.979
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 248.4
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.4
Topological Polar Surface Area: 84.7

Experimental Properties

Color/Form: Not determined
Density: 1.4602 (rough estimate)
Melting Point: 93.0 to 99.0 deg-C
Boiling Point: 361.3℃ at 760 mmHg
Flash Point: 160°C/0.1mm
Refractive Index: 1.6200 (estimate)
Water Partition Coefficient: Insoluble in water.
PSA: 84.72000
LogP: 5.20510
Merck: 9174
Solubility: Not determined

2,2':5',2''-Terthiophene Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S22-S24/25
FLUKA BRAND F CODES：8-10
RTECS：WZ9717750
Hazardous Material Identification：
Safety Term：S22-24/25
Risk Phrases：R36/37/38
Storage Condition：4°C, stored under nitrogen

2,2':5',2''-Terthiophene Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2':5',2''-Terthiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	013708-1g	2,2' :5'-2''-Terthiophene	1081-34-1	98%	1g	￡10.00	2022-03-01
Fluorochem	013708-5g	2,2' :5'-2''-Terthiophene	1081-34-1	98%	5g	￡24.00	2022-03-01
Fluorochem	013708-10g	2,2' :5'-2''-Terthiophene	1081-34-1	98%	10g	￡38.00	2022-03-01
Fluorochem	013708-25g	2,2' :5'-2''-Terthiophene	1081-34-1	98%	25g	￡76.00	2022-03-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	311073-1G	2,2':5',2''-Terthiophene	1081-34-1		1g	¥1636.71	2023-12-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T103177-100g	2,2':5',2''-Terthiophene	1081-34-1	99%	100g	¥2999.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T103177-250mg	2,2':5',2''-Terthiophene	1081-34-1	99%	250mg	¥29.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T103177-25g	2,2':5',2''-Terthiophene	1081-34-1	99%	25g	¥939.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T103177-1g	2,2':5',2''-Terthiophene	1081-34-1	99%	1g	¥79.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T103177-5g	2,2':5',2''-Terthiophene	1081-34-1	99%	5g	¥269.90	2023-09-01

2,2':5',2''-Terthiophene Production Method

2,2':5',2''-Terthiophene Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

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(CAS:1081-34-1)Terthiophene

Order Number:sfd17235

Stock Status:in Stock

Quantity:200KG

Purity:99%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1081-34-1)2,2':5',2''-Terthiophene

Order Number:A801814

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:38

Price ($):257.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1081-34-1)alpha-三联噻吩

Order Number:LE2448599;LE11870

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:38

Price ($):discuss personally

Email:18501500038@163.com

2,2':5',2''-Terthiophene Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

Related Categories

1081-34-1 (2,2':5',2''-Terthiophene) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:1081-34-1)Terthiophene

Purity:99%

Quantity:200KG

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:1081-34-1)2,2':5',2''-Terthiophene

Purity:99%

Quantity:100g

Price ($):257.0

Cas no 1081-34-1 (2,2':5',2''-Terthiophene)

2,2':5',2''-Terthiophene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,2':5',2''-Terthiophene Security Information

2,2':5',2''-Terthiophene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,2':5',2''-Terthiophene Pricemore >>

2,2':5',2''-Terthiophene Production Method

2,2':5',2''-Terthiophene Suppliers

2,2':5',2''-Terthiophene Related Literature

Related Categories

1081-34-1 (2,2':5',2''-Terthiophene) Related Products